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Drug Profile & Mechanism of Action

Batabulin sodium (T138067 sodium) is a synthetic pentafluorophenylsulfonamide with potential

antineoplastic activity [1]. Its primary characteristics are summarized below:

Property Description

Drug Type Small molecule, antineoplastic/antitumor agent [2] [3] [4]

Molecular
Formula

C₁₃H₆F₆NNaO₃S [2] [4]

Molecular
Weight

393.24 g/mol [2] [4]

CAS Registry 195533-98-3 [2] [4]

Target β-tubulin (specifically β1, β2, and β4 isotypes) [2]

Mechanism of
Action

Covalently binds to a conserved cysteine residue (Cys-239) on β-tubulin isotypes,
disrupting microtubule polymerization. This leads to cytoskeletal collapse, cell-cycle

arrest at the G2/M boundary, and induction of apoptotic cell death [2] [5] [1].

Key Feature Maintains efficacy against multidrug-resistant (MDR) tumors [6].
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The following diagram illustrates the mechanism of action and downstream effects of Batabulin sodium:
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In Vitro & In Vivo Experimental Data

Experimental data demonstrates the cytotoxic effects of Batabulin in cellular and animal models.

Table 1: In Vitro Efficacy in MCF7 Cells [2] [5]

Assay Type
Cell
Line

Concentration
Incubation
Time

Key Findings

Cell Cycle
Analysis

MCF7 30, 100, 300
nM

24 hours 25-30% of cells showed tetraploid (4n)
DNA content, indicating arrest at the

G2/M boundary.

Apoptosis
Analysis

MCF7 30, 100, 300

nM

24-48 hours 25-30% apoptosis at 24h; 50-80%

apoptosis after 48h exposure to 100 nM
Batabulin.

Table 2: In Vivo Efficacy in Mouse Xenograft Model [2] [5] [1]

Parameter Details

Animal Model Male athymic nude mice (nu/nu), 6-8 weeks old, 20-25 g, injected with CCRF-

CEM cells.

Dosage 40 mg/kg

Route Intraperitoneal (IP) injection

Dosing Schedule Once per week; on days 5, 12, and 19.

Experimental
Outcome

Impaired growth of drug-sensitive CCRF-CEM tumors.
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Intraperitoneal Administration Protocol

The intraperitoneal (IP) route is common in rodent studies due to its relative simplicity, ability to handle

larger volumes, and rapid absorption into systemic circulation [7].

Rationale for IP Route: The peritoneal cavity's large surface area and rich blood supply facilitate efficient

absorption of both small and large molecules. Small molecules like Batabulin sodium (MW 393.24) are

primarily absorbed via diffusion into the splenic and mesenteric capillaries, draining into the portal vein [7]

[8].

Recommended Formulation for IP Injection: Based on available solubility data, the following formulation

is suggested for in vivo studies [5]:

Formulation 3: DMSO : Corn oil = 10 : 90

Preparation: Take 100 µL of a 25 mg/mL DMSO stock solution of Batabulin sodium and add to 900
µL of corn oil. Mix well to obtain a clear or suspension solution of 2.5 mg/mL, ready for animal

injection.

IP Injection Procedure:

Restraint: Restrain the mouse with one hand and tilt its head backward to expose the abdomen [8].

Site: Insert the needle at a shallow angle through the abdominal musculature in the lower left
quadrant to avoid the cecum located on the right side [8].

Injection: Insert the needle 2-3 mm, retract the syringe plunger slightly to check for penetration of
organs or blood vessels, and reposition if necessary. Inject the solution slowly but steadily [8].

Volume: Volumes up to 10 mL/kg can be safely administered to rodents via this route [7].

Experimental Protocols for Researchers

Protocol 1: In Vitro Cell Cycle Analysis via DNA Content

Cell Line: MCF7 human breast cancer cells.

Compound Treatment: Prepare Batabulin sodium in DMSO. Treat cells at final concentrations of
30, 100, and 300 nM for 24 hours. Include a DMSO-only vehicle control.

Procedure: After treatment, harvest and fix the cells. Stain cellular DNA with a fluorescent dye like
Propidium Iodide (PI) and analyze using a flow cytometer.

Data Analysis: The percentage of cells in each phase of the cell cycle (G1, S, G2/M) is determined
based on DNA content. An increase in the population with 4n DNA content indicates G2/M phase
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arrest [2] [5].

Protocol 2: In Vivo Efficacy Study in Xenograft Models

Animal Model: Establish a xenograft model by subcutaneously injecting drug-sensitive cancer cells
(e.g., CCRF-CEM) into immunocompromised mice.

Dosing Solution: Prepare Batabulin sodium as per the "Recommended Formulation" above (2.5
mg/mL in 10% DMSO/90% corn oil).

Study Design:
Treatment Group: Batabulin sodium at 40 mg/kg, administered via IP injection.

Control Group: Vehicle control (10% DMSO/90% corn oil), administered via IP injection.
Dosing Schedule: Administer the first dose on day 5 post-tumor implantation, followed by

subsequent doses once weekly on days 12 and 19.
Endpoint Monitoring: Monitor tumor volume and body weight regularly throughout the study.

Compare the tumor growth in the treatment group against the control group to assess efficacy [2] [5].

Important Considerations for Use

For Research Use Only: Batabulin sodium and these protocols are intended for research purposes

only and not for human or veterinary use [2] [5] [1].
Clinical Development Status: Batabulin sodium has been evaluated in clinical trials, with its

highest development phase listed as "Discontinued" after Phase 2/3 trials for unresectable
hepatocellular carcinoma [3].

Handling and Storage: The powder should be stored at -20°C. Solutions in DMSO should be stored
at -80°C for long-term storage (6 months) [5] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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